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Compound of Interest

Compound Name: 2-Naphthoyl chloride

Cat. No.: B145925

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for 2-Naphthoyl chloride (CAS No.
2243-83-6), a reactive acyl chloride widely used in organic synthesis, particularly in the
development of pharmaceuticals, agrochemicals, and specialty chemicals.[1] Due to its
hazardous nature, a thorough understanding of its properties and safe handling procedures is
critical for all personnel working with this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Naphthoyl chloride is presented
below. This data is essential for the safe design of experiments and for understanding its
behavior under various laboratory conditions.
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Property Value Source
Molecular Formula C11H7CIO [1112]
Molecular Weight 190.63 g/mol [11[2][3]

White to pale yellow to orange
Appearance ) [1114]
powder or solid

Melting Point 49 - 54 °C (120.2 - 129.2 °F) [1][4]

- , 156 - 158 °C (312.8 - 316.4 °F)
Boiling Point [1114]
@ 7 mmHg306 °C (582.8 °F)

Flash Point 113 °C (235.4 °F) - closed cup [3]
Solubility Soluble in Toluene [5]
Vapor Pressure 0.000726 mmHg at 25°C [5]
Density 1.1664 g/cm3 (rough estimate) [5]

Hazard Identification and Classification

2-Naphthoyl chloride is classified as a hazardous chemical and requires careful handling.[4] It
is crucial to be aware of its primary hazards to implement appropriate safety measures.

Hazard Class Category Hazard Statement

H314 - Causes severe skin

Skin Corrosion/Irritation Category 1B burns and eye damage.[2][3]
[4]16]
Serious Eye Damage/Eye H318 - Causes serious eye
I Category 1
Irritation damage.[3][4]

) H290 - May be corrosive to
Corrosive to Metals -
metals.[6]

Specific Target Organ Toxicity Category 3 (Respiratory

(Single Exposure) system)
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Signal Word: Danger[2][4]

Toxicological Information

While detailed toxicological studies are not extensively reported in the provided safety data
sheets, the primary toxicological concern is its corrosive nature. No acute toxicity information is
available for this product.[2] The toxicological properties have not been fully investigated.[2]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 2-Naphthoyl chloride to
prevent exposure and ensure a safe laboratory environment.

4.1. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields and a face shield. Use
equipment for eye protection tested and approved under appropriate government standards
such as NIOSH (US) or EN 166 (EU).[3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[3]
[4] Handle with gloves, which must be inspected prior to use.[3]

» Respiratory Protection: Use a NIOSH-approved respirator or equivalent if exposure limits are
exceeded or if irritation or other symptoms are experienced.[3]

4.2. Engineering Controls

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]

[4]
» Ensure eyewash stations and safety showers are close to the workstation location.[4]
4.3. Handling Procedures
e Do not breathe dust, fume, gas, mist, vapors, or spray.[4]

» Wash face, hands, and any exposed skin thoroughly after handling.[2][4]
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e Avoid contact with skin, eyes, and clothing.[2]
e Do not allow contact with water.[2][4]
e Avoid dust formation.[2][4]

4.4. Storage Conditions

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4]
« Store in a corrosive resistant container with a resistant inner liner.[6]

o Keep away from water or moist air as the product is moisture-sensitive and water-reactive.[2]
[4] Contact with water liberates toxic gas.[2][4]

o Store under an inert gas atmosphere.[1][6] Recommended storage temperature is between 2
-8 °C.[1]

Incompatible materials to avoid are strong oxidizing agents.[2][4]

Emergency Procedures

Immediate and appropriate response is critical in case of accidental exposure or release.
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Exposure Route First Aid Measures

Remove to fresh air. If breathing is difficult, give
) oxygen. If not breathing, give artificial
Inhalation o ) ) o
respiration. Immediate medical attention is

required.[2][4]

Immediately wash off with plenty of water for at
_ least 15 minutes. Remove all contaminated
Skin Contact ) . . S
clothing. Immediate medical attention is

required.[2][4]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[2][4]

Do NOT induce vomiting. Call a physician or
Ingestion poison control center immediately. Rinse mouth
with water.[3][4]

5.1. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

» Specific Hazards: Contact with water liberates toxic gas.[2][4] Thermal decomposition can
lead to the release of irritating gases and vapors, including carbon monoxide, carbon
dioxide, and hydrogen chloride gas.[3][4]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][4]

5.2. Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Evacuate personnel to safe areas. Keep people away from and upwind of the spill.[3][4]

e Environmental Precautions: Do not let the product enter drains.[3]
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o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Do
not expose the spill to water.[4] Avoid creating dust.[3][4]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Experimental Protocols

The safety data sheets do not provide detailed experimental protocols for the determination of
the reported physical and chemical properties. These values are typically determined using
standardized methods, such as those established by the OECD (Organisation for Economic
Co-operation and Development) or other relevant regulatory bodies. For instance, flash point is
often determined using a closed-cup method.

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Naphthoyl
chloride, from initial hazard assessment to emergency response.
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Workflow for Safe Handling of 2-Naphthoyl Chloride

Preparation & Assessment

Review Safety Data Sheet (SDS)

A

Hazard Identification
(Corrosive, Water-Reactive)

\

Select Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

A

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Handling‘;‘ Storage

Safe Handling Procedures
(Avoid Inhalation/Contact, No Water)

Emergency Response

A

Proper Storage
(Cool, Dry, Inert Gas, Tightly Sealed)

Accidental Spill Personal Exposure Fire Incident

Respgynse Actions

Use Eyewash/Shower,
Remove Contaminated Clothing,
Seek Medical Attention

Evacuate, Ventilate,
Contain (No Water), Collect

Use Appropriate Extinguisher
(Dry Chemical, CO2), Wear SCBA

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Naphthoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. assets.thermofisher.cn [assets.thermofisher.cn]
e 3. chemicalbook.com [chemicalbook.com]

4. fishersci.com [fishersci.com]

5. 2-Naphthoy! chloride [chembk.com]

e 6. 2-Naphthoyl Chloride | 2243-83-6 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 2-
Naphthoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145925#2-naphthoyl-chloride-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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